Cas no 893577-97-4 (N-(2-fluorobenzyl)-2-methyl-2-propanamine Hydrochloride)

• Product Name: N-(2-fluorobenzyl)-2-methyl-2-propanamine Hydrochloride
• CAS No: 893577-97-4
• MF: C₁₁H₁₆FN
• MW: 181.249846458435
• CID: 858956
• PubChem ID: 4722380
• Update Time: 2025-04-19

N-(2-fluorobenzyl)-2-methyl-2-propanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-Fluorobenzyl)-2-methylpropan-2-amine
• N-[(2-fluorophenyl)methyl]-2-methylpropan-2-amine
• N-(2-fluorobenzyl)-2-methyl-2-propanamine(SALTDATA: HCl)
• CS-0272746
• AN-465/42886961
• N-(tert-butyl)-N-(2-fluorobenzyl)amine
• tert-butyl[(2-fluorophenyl)methyl]amine
• N-(2-Fluorophenylmethyl)tert-butylamine
• N-(2-FLUOROBENZYL)-2-METHYL-2-PROPANAMINE
• SCHEMBL12201588
• EN300-161172
• N-(2-Fluorobenzyl)-2-methyl-2-propanamine x1hcl
• AKOS000153902
• C78547
• 893577-97-4
• DTXSID40406007
• DB-255494
• STK281326
• N-(2-fluorobenzyl)-2-methyl-2-propanamine Hydrochloride

• MDL： MFCD07410275
• Inchi： 1S/C11H16FN/c1-11(2,3)13-8-9-6-4-5-7-10(9)12/h4-7,13H,8H2,1-3H3
• InChI Key： ZMQGKSWOGQOQCA-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CNC(C)(C)C

Computed Properties

• Exact Mass: 181.126677677g/mol
• Monoisotopic Mass: 181.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 222.3±15.0 °C at 760 mmHg
• Flash Point: 88.3±20.4 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

N-(2-fluorobenzyl)-2-methyl-2-propanamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)